4-{3-methoxy-4-[3-(4-methylphenoxy)propoxy]benzylidene}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one
4-{3-methoxy-4-[3-(4-methylphenoxy)propoxy]benzylidene}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0873517
InChI:
InChI=1S/C28H28N2O4/c1-20-10-13-24(14-11-20)33-16-7-17-34-26-15-12-22(19-27(26)32-3)18-25-21(2)29-30(28(25)31)23-8-5-4-6-9-23/h4-6,8-15,18-19H,7,16-17H2,1-3H3/b25-18+
SMILES:
CC1=CC=C(C=C1)OCCCOC2=C(C=C(C=C2)C=C3C(=NN(C3=O)C4=CC=CC=C4)C)OC
Molecular Formula:
C28H28N2O4
Molecular Weight:
456.5 g/mol
4-{3-methoxy-4-[3-(4-methylphenoxy)propoxy]benzylidene}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one
CAS No.:
Cat. No.: VC0873517
Molecular Formula: C28H28N2O4
Molecular Weight: 456.5 g/mol
* For research use only. Not for human or veterinary use.
![4-{3-methoxy-4-[3-(4-methylphenoxy)propoxy]benzylidene}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one -](/images/no_structure.jpg)
Specification
| Molecular Formula | C28H28N2O4 |
|---|---|
| Molecular Weight | 456.5 g/mol |
| IUPAC Name | (4E)-4-[[3-methoxy-4-[3-(4-methylphenoxy)propoxy]phenyl]methylidene]-5-methyl-2-phenylpyrazol-3-one |
| Standard InChI | InChI=1S/C28H28N2O4/c1-20-10-13-24(14-11-20)33-16-7-17-34-26-15-12-22(19-27(26)32-3)18-25-21(2)29-30(28(25)31)23-8-5-4-6-9-23/h4-6,8-15,18-19H,7,16-17H2,1-3H3/b25-18+ |
| Standard InChI Key | DMCWRPBSKHUAIC-XIEYBQDHSA-N |
| Isomeric SMILES | CC1=CC=C(C=C1)OCCCOC2=C(C=C(C=C2)/C=C/3\C(=NN(C3=O)C4=CC=CC=C4)C)OC |
| SMILES | CC1=CC=C(C=C1)OCCCOC2=C(C=C(C=C2)C=C3C(=NN(C3=O)C4=CC=CC=C4)C)OC |
| Canonical SMILES | CC1=CC=C(C=C1)OCCCOC2=C(C=C(C=C2)C=C3C(=NN(C3=O)C4=CC=CC=C4)C)OC |
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